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Introduction
Methyl 1-hydroxy-4-oxocyclohexaneacetate is a naturally occurring lactone that has

garnered interest for its potential therapeutic properties. Isolated from Senecio scandens, a

plant with a history in traditional medicine, this compound has demonstrated noteworthy anti-

inflammatory and antibacterial activities. This technical guide provides a comprehensive review

of the available literature on Methyl 1-hydroxy-4-oxocyclohexaneacetate, focusing on its

chemical properties, biological activities, and the experimental methodologies used in its study.

Chemical Properties and Isolation
Methyl 1-hydroxy-4-oxocyclohexaneacetate was first isolated and identified from the

medicinal plant Senecio scandens. The primary research detailing its structure elucidation was

published in "A new lactone from Senecio scandens" in the journal Biochemical Systematics

and Ecology in 2007. Unfortunately, the detailed spectroscopic data from this primary source,

including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data, are not readily available in the public domain.

Table 1: Physicochemical Properties of Structurally Related Compounds
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Due to the limited publicly available data for the target compound, this table presents

information on structurally similar molecules to provide a comparative context.

Compound Name Molecular Formula
Molecular Weight (
g/mol )

Reference

Methyl 1-hydroxy-4-

methylcyclohexanecar

boxylate

C9H16O3 172.22 [1]

Methyl 4-hydroxy-1-

methylcyclohexane-1-

carboxylate

C9H16O3 172.22 [2]

1-Hydroxy-4-

methylcyclohexane-1-

carboxylic acid

C8H14O3 158.19 [3]

Biological Activity
Methyl 1-hydroxy-4-oxocyclohexaneacetate has been reported to possess both anti-

inflammatory and antibacterial properties[4]. The extracts of its source, Senecio scandens,

have a documented history of use in traditional medicine for treating inflammatory and

infectious conditions.

Anti-inflammatory Activity
While the specific mechanisms of action for Methyl 1-hydroxy-4-oxocyclohexaneacetate are

not detailed in the available literature, extracts from Senecio scandens have been shown to

exhibit anti-inflammatory effects. The precise quantitative data regarding the anti-inflammatory

potency of the isolated compound (e.g., IC50 values) are expected to be in the primary

publication but are not publicly accessible.

Antibacterial Activity
Similarly, the antibacterial spectrum and potency (e.g., Minimum Inhibitory Concentration - MIC

values) of Methyl 1-hydroxy-4-oxocyclohexaneacetate are reported in the original isolation

paper but are not available in the public domain. The general antibacterial properties of
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Senecio scandens extracts suggest that this compound may contribute to the plant's traditional

use in treating bacterial infections.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Methyl 1-hydroxy-4-oxocyclohexaneacetate are crucial for reproducibility and further

research. The following sections outline the likely methodologies based on standard practices

in natural product chemistry, though the specific details are contained within the primary

literature.

Isolation of Methyl 1-hydroxy-4-oxocyclohexaneacetate
The isolation of this lactone from Senecio scandens would typically involve the following

workflow:

Anti-inflammatory Assay Antibacterial Assay

Macrophage cell line (e.g., RAW 264.7)

Induction of inflammation (e.g., with LPS)

Treatment with Methyl 1-hydroxy-4-oxocyclohexaneacetate

Quantification of inflammatory markers (e.g., NO, cytokines)

Determination of IC50 value

Panel of pathogenic bacteria

Broth microdilution method

Incubation with varying concentrations of the compound

Determination of Minimum Inhibitory Concentration (MIC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

